(1-(1-(tetrahydro-2H-pyran-4-yl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
Overview
Description
(1-(1-(tetrahydro-2H-pyran-4-yl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol, or simply 1-THP-AZT, is an organic compound with a wide range of applications in biochemistry, pharmacology, and chemical synthesis. It is a heterocyclic compound with a five-membered ring containing three nitrogen atoms and one oxygen atom, and has a molecular formula of C7H13N3O. 1-THP-AZT has a variety of uses in scientific research, and is a valuable tool in the development of new drugs and treatments.
Scientific Research Applications
1-THP-AZT has a variety of applications in scientific research. It is a useful tool in the development of new drugs, as it has been used to synthesize a variety of compounds with potential therapeutic applications. It has also been used in the synthesis of novel inhibitors of the enzyme cytochrome P450, which is involved in the metabolism of drugs. Additionally, 1-THP-AZT has been used in the synthesis of a variety of other organic compounds, including polymers and surfactants.
Mechanism of Action
The mechanism of action of 1-THP-AZT is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450. This enzyme is involved in the metabolism of drugs, and its inhibition can lead to increased drug concentrations in the body. Additionally, 1-THP-AZT is believed to interact with other enzymes, such as those involved in the synthesis of proteins and DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-THP-AZT are not fully understood. However, it is believed that the compound may have an effect on the metabolism of drugs, as it has been shown to inhibit the enzyme cytochrome P450. Additionally, 1-THP-AZT may have an effect on the synthesis of proteins and DNA, as it has been shown to interact with other enzymes involved in these processes.
Advantages and Limitations for Lab Experiments
1-THP-AZT has several advantages for lab experiments. It is a relatively inexpensive and easy to obtain compound, and can be synthesized using a variety of methods. Additionally, it can be used in the synthesis of a variety of organic compounds. However, 1-THP-AZT also has some limitations. It is not well understood, and its mechanism of action is not fully known. Additionally, it can be toxic in high concentrations, and should be handled with care.
Future Directions
1-THP-AZT has a variety of potential future applications. It could be used in the development of new drugs, as it has been used to synthesize a variety of compounds with potential therapeutic applications. Additionally, it could be used in the synthesis of novel inhibitors of the enzyme cytochrome P450, which could lead to increased drug concentrations in the body. Additionally, 1-THP-AZT could be used in the synthesis of a variety of other organic compounds, including polymers and surfactants. Finally, further research could be conducted to better understand the biochemical and physiological effects of 1-THP-AZT.
properties
IUPAC Name |
[1-[1-(oxan-4-yl)azetidin-3-yl]triazol-4-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O2/c16-8-9-5-15(13-12-9)11-6-14(7-11)10-1-3-17-4-2-10/h5,10-11,16H,1-4,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVIUBBPSTVXIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2CC(C2)N3C=C(N=N3)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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